Cas no 2172268-32-3 (1-(oxan-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(oxan-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2172268-32-3
• MF: C₇H₁₃FO₃S
• MW: 196.239724874496
• CID: 6303985
• PubChem ID: 165745902
• Update Time: 2025-05-22

1-(oxan-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-2-yl)ethane-1-sulfonyl fluoride
• EN300-1451305
• 2172268-32-3

• Inchi： 1S/C7H13FO3S/c1-6(12(8,9)10)7-4-2-3-5-11-7/h6-7H,2-5H2,1H3
• InChI Key： JCBUSDFKLDTJQL-UHFFFAOYSA-N
• SMILES： S(C(C)C1CCCCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 196.05694361g/mol
• Monoisotopic Mass: 196.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(oxan-2-yl)ethane-1-sulfonyl fluoride

1-(oxan-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172268-32-3): A Comprehensive Overview

The compound 1-(oxan-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172268-32-3) is a highly specialized chemical entity with significant applications in various fields, particularly in the realm of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with an oxane (tetrahydropyran) moiety. The sulfonyl fluoride group is known for its reactivity, making this compound a valuable building block in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 1-(oxan-2-yl)ethane-1-sulfonyl fluoride in the development of novel polymers and high-performance materials. Researchers have demonstrated that this compound can serve as an effective monomer in polymerization reactions, leading to the formation of materials with enhanced mechanical properties and thermal stability. The integration of the oxane ring into the structure introduces additional flexibility and compatibility, making these polymers suitable for applications in aerospace, electronics, and automotive industries.

In addition to its role in polymer synthesis, 1-(oxan-2-yl)ethane-1-sulfonyl fluoride has shown promise in the field of drug discovery. The sulfonyl fluoride group is a known bioisostere for other functional groups, such as sulfonamides and sulfonates, which are commonly found in pharmaceutical compounds. By incorporating this group into drug candidates, researchers can explore new avenues for improving pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of 1-(oxan-2-yl)ethane-1-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the oxane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

From an environmental perspective, 1-(oxan-2-yl)ethane-1-sulfonyl fluoride has been studied for its biodegradability and ecological impact. Preliminary results suggest that this compound exhibits moderate biodegradation under aerobic conditions, which is a positive indication for its sustainable use in industrial processes. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 1-(oxan-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172268-32_3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, polymer science, and drug discovery. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing modern materials science and pharmaceutical development.